Cas no 55842-53-0 (2-methyl-1,3-thiazole-4-carbonyl chloride)

• Product Name: 2-methyl-1,3-thiazole-4-carbonyl chloride
• CAS No: 55842-53-0
• MF: C₅H₄ClNOS
• MW: 161.609358787537
• CID: 944581
• PubChem ID: 21183959
• Update Time: 2025-10-29

2-methyl-1,3-thiazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1,3-thiazole-4-carbonyl chloride
• 2-methylthiazole-4-carbonyl chloride
• 4-THIAZOLECARBONYL CHLORIDE, 2-METHYL- (9CI)
• 2-METHYL-4-THIAZOLECARBONYL CHLORIDE
• 2-methyl-thiazole-4-carbonyl chloride
• 2-methylthiazole-4-carboxylic acid chloride
• QC-6265
• DA-04886
• EN300-181896
• 2-Methyl-4-thiazolecarbonylchloride
• G22163
• KHORPZFSYQUYDV-UHFFFAOYSA-N
• A8059
• AKOS006342347
• 2-Methyl-1,3-thiazole-4-carbonylchloride
• 55842-53-0
• DTXSID80611173
• SCHEMBL457089

• MDL： MFCD09991914
• Inchi： 1S/C5H4ClNOS/c1-3-7-4(2-9-3)5(6)8/h2H,1H3
• InChI Key： KHORPZFSYQUYDV-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC(C)=N1)=O

Computed Properties

• Exact Mass: 160.97000
• Monoisotopic Mass: 160.9702126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 1.83050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-methyl-1,3-thiazole-4-carbonyl chloride

Comprehensive Guide to 2-Methyl-1,3-thiazole-4-carbonyl chloride (CAS No. 55842-53-0): Properties, Applications, and Market Insights

2-Methyl-1,3-thiazole-4-carbonyl chloride (CAS No. 55842-53-0) is a specialized heterocyclic compound widely used in pharmaceutical and agrochemical research. This thiazole derivative has gained significant attention due to its versatile reactivity as an acyl chloride intermediate, making it valuable for synthesizing various bioactive molecules. With the growing demand for small molecule drugs and crop protection agents, understanding this compound's characteristics and applications becomes increasingly important for researchers and industry professionals.

The molecular structure of 2-methyl-1,3-thiazole-4-carbonyl chloride features a thiazole ring substituted with a methyl group at position 2 and a reactive carbonyl chloride moiety at position 4. This unique arrangement provides excellent electrophilic character, allowing it to participate in numerous amide coupling reactions. Recent studies highlight its importance in developing antimicrobial agents, particularly against drug-resistant strains, which aligns with current global health priorities.

In pharmaceutical applications, 2-methyl-1,3-thiazole-4-carbonyl chloride serves as a key building block for drug discovery programs. Its ability to form stable amide bonds with various amines makes it particularly useful for creating structure-activity relationship libraries. Researchers frequently employ this compound in the synthesis of potential kinase inhibitors and GPCR modulators, addressing the growing need for targeted therapies in oncology and neurological disorders.

The agrochemical industry utilizes 2-methyl-1,3-thiazole-4-carbonyl chloride in developing novel pesticide intermediates. Its incorporation into thiazole-containing fungicides has shown promising results against various plant pathogens. With increasing concerns about food security and sustainable agriculture, this compound's role in creating more effective and environmentally friendly crop protection solutions has become particularly relevant.

Recent advancements in green chemistry have explored more sustainable methods for handling 2-methyl-1,3-thiazole-4-carbonyl chloride. Researchers are investigating biocatalytic approaches and flow chemistry techniques to improve the safety and efficiency of reactions involving this acid chloride derivative. These developments respond to the chemical industry's growing emphasis on process intensification and waste reduction.

The global market for thiazole derivatives like 2-methyl-1,3-thiazole-4-carbonyl chloride is experiencing steady growth, driven by expanding pharmaceutical R&D activities and increasing agricultural chemical needs. Market analysts note particular demand from regions with strong generic drug manufacturing capabilities and emerging agricultural economies. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols remain crucial considerations for users of this compound.

Quality control of 2-methyl-1,3-thiazole-4-carbonyl chloride typically involves HPLC analysis and spectroscopic characterization (including NMR and IR spectroscopy). The compound's purity is critical for its performance in downstream applications, especially in medicinal chemistry where consistent results are essential. Recent improvements in analytical techniques have enabled better detection of impurities and degradation products.

Future research directions for 2-methyl-1,3-thiazole-4-carbonyl chloride include exploring its potential in material science applications, particularly in the development of functional polymers and advanced coatings. The compound's ability to introduce thiazole motifs into larger structures makes it interesting for creating materials with specific electronic or photochemical properties. This aligns with current interests in smart materials and organic electronics.

For researchers working with 2-methyl-1,3-thiazole-4-carbonyl chloride, understanding its reactivity patterns and compatibility with various functional groups is essential. The compound shows particular affinity for nucleophilic substitution reactions with primary and secondary amines, but may require specific conditions when reacting with less nucleophilic species. Recent publications have expanded the toolkit of available coupling reagents and catalysts that can enhance its utility.

As the chemical industry continues to evolve, 2-methyl-1,3-thiazole-4-carbonyl chloride (CAS No. 55842-53-0) maintains its position as a valuable chemical building block. Its combination of structural features and reactivity ensures ongoing relevance across multiple sectors, from drug development to agricultural innovation. With proper handling and application, this compound will likely continue contributing to scientific and technological advancements in the coming years.